2-Butenediamide, N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)-, (Z)-

• Molecular Formula: C22H40N4O2
• Molecular Weight: 392.6 g/mol
• IUPAC Name: N,N'-bis(2,2,6,6-tetramethylpiperidin-4-yl)but-2-enediamide
• InChI: InChI=1S/C22H40N4O2/c1-19(2)11-15(12-20(3,4)25-19)23-17(27)9-10-18(28)24-16-13-21(5,6)26-22(7,8)14-16/h9-10,15-16,25-26H,11-14H2,1-8H3,(H,23,27)(H,24,28)
• InChI Key: AUAGWNJGZHCKHO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C=CC(=O)NC2CC(NC(C2)(C)C)(C)C)C
• CAS No.: 115980-95-5

Description

2-Butenediamide, N,N’-bis(2,2,6,6-tetramethyl-4-piperidinyl)-, (Z)- is a chemical compound known for its unique structural properties and applications in various scientific fields. This compound is characterized by the presence of two piperidinyl groups attached to a butenediamide backbone, which imparts specific chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Butenediamide, N,N’-bis(2,2,6,6-tetramethyl-4-piperidinyl)-, (Z)- typically involves the reaction of 2,2,6,6-tetramethyl-4-piperidinol with a suitable butenediamide precursor under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yield and purity of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of advanced reactors and automation ensures consistent quality and efficiency. The industrial methods also incorporate purification steps, such as crystallization or chromatography, to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-Butenediamide, N,N’-bis(2,2,6,6-tetramethyl-4-piperidinyl)-, (Z)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The piperidinyl groups can undergo substitution reactions with electrophiles or nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous solvents.

Substitution: Various electrophiles or nucleophiles; reactions may require catalysts or specific solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce amines or other reduced forms .

Scientific Research Applications

2-Butenediamide, N,N’-bis(2,2,6,6-tetramethyl-4-piperidinyl)-, (Z)- has a wide range of applications in scientific research:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in various medical conditions.

Industry: Utilized in the production of polymers, coatings, and other materials.

Comparison with Similar Compounds

Similar Compounds

1,4-Butanediamine, N,N,N’,N’-tetramethyl-: Similar in structure but lacks the piperidinyl groups.

N,N’-bis(2,2,6,6-tetramethyl-4-piperidinyl)-2-butenediamide: Another related compound with slight structural variations.

Uniqueness

2-Butenediamide, N,N’-bis(2,2,6,6-tetramethyl-4-piperidinyl)-, (Z)- stands out due to its unique combination of piperidinyl groups and butenediamide backbone, which imparts specific chemical and physical properties. This uniqueness makes it valuable in various scientific and industrial applications .